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Compound of Interest

Compound Name: Dimethoxy(dipropyl)stannane

Cat. No.: B15481588 Get Quote

CAS Number: 20756-81-4

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited publicly available data exists for the specific compound

dimethoxy(dipropyl)stannane (CAS 20756-81-4). Therefore, this guide synthesizes

information from closely related dialkoxydialkylstannanes and the broader class of organotin

compounds to provide a comprehensive overview. The presented data and protocols should be

considered representative for this class of compounds and may require optimization for

dimethoxy(dipropyl)stannane.

Compound Overview
Dimethoxy(dipropyl)stannane is an organotin compound featuring a central tin atom bonded

to two propyl groups and two methoxy groups. Organotin compounds are characterized by the

presence of at least one tin-carbon bond and have found applications in various fields,

including as catalysts, stabilizers, and in chemical synthesis. In recent years, the biological

activities of certain organotin compounds have garnered interest in the field of drug

development, particularly in cancer research.

Chemical Properties
Specific physical and chemical properties for dimethoxy(dipropyl)stannane are not readily

available. The table below summarizes general properties expected for
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dialkoxydialkylstannanes based on data for analogous compounds.

Property
Representative
Value/Information

Source

Molecular Formula C8H20O2Sn N/A

Molecular Weight 266.94 g/mol N/A

Appearance

Likely a colorless to pale

yellow liquid or low-melting

solid

General observation for similar

compounds

Solubility

Expected to be soluble in

organic solvents (e.g., ethanol,

chloroform, diethyl ether) and

have low solubility in water.

General observation for similar

compounds

Stability

Sensitive to moisture;

hydrolysis can occur to form

the corresponding

distannoxane.

General observation for

organotin alkoxides

Synthesis and Experimental Protocols
A general method for the synthesis of dialkoxydialkylstannanes involves the reaction of a

dialkyldihalostannane with an alkali metal alkoxide. The following is a representative

experimental protocol that can be adapted for the synthesis of dimethoxy(dipropyl)stannane.

General Synthesis of Dialkoxydialkylstannanes
Reaction: R₂SnCl₂ + 2 NaOR' → R₂Sn(OR')₂ + 2 NaCl

Materials:

Dipropyldichlorostannane

Sodium methoxide

Anhydrous methanol
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Anhydrous diethyl ether

Schlenk line and glassware

Magnetic stirrer and heating mantle

Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), a solution of sodium methoxide is

prepared by carefully dissolving sodium metal in anhydrous methanol.

The solution of sodium methoxide is then added dropwise to a stirred solution of

dipropyldichlorostannane in anhydrous diethyl ether at 0 °C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for several hours.

The precipitated sodium chloride is removed by filtration under an inert atmosphere.

The solvent is removed from the filtrate under reduced pressure to yield the crude product.

Purification can be achieved by distillation under reduced pressure.

Characterization
The synthesized compound can be characterized using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹¹⁹Sn NMR would confirm

the structure. In ¹¹⁹Sn NMR, the chemical shift would be indicative of the coordination

number and the nature of the substituents on the tin atom.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify characteristic Sn-O and Sn-C bond vibrations.

Potential Applications in Drug Development
While specific data for dimethoxy(dipropyl)stannane is lacking, organotin compounds, in

general, have been investigated for their potential therapeutic applications, particularly as
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anticancer agents.[1][2] The biological activity is often dependent on the nature of the organic

groups attached to the tin atom.

Anticancer Research
Several organotin compounds have demonstrated cytotoxicity against various cancer cell lines.

The proposed mechanisms of action often involve the induction of apoptosis (programmed cell

death).[1][2]

Signaling Pathways and Mechanisms of Action
The precise signaling pathways affected by dimethoxy(dipropyl)stannane are not

documented. However, studies on other organotin compounds, such as certain tributyltin and

triphenyltin derivatives, suggest that they can induce apoptosis through the intrinsic

(mitochondrial) pathway.[2] This typically involves the disruption of the mitochondrial membrane

potential, leading to the release of cytochrome c and the subsequent activation of caspases.

Below is a generalized diagram representing a potential apoptosis-inducing pathway for an

organotin compound.
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Caption: Generalized signaling pathway for organotin-induced apoptosis.

Experimental Workflows
The following diagram illustrates a general workflow for the synthesis and evaluation of a novel

organotin compound for potential anticancer activity.
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Caption: General experimental workflow for drug discovery with organotin compounds.

Toxicity and Safety Considerations
Organotin compounds exhibit a wide range of toxicities depending on the number and nature of

the organic substituents. In general, triorganotin compounds are considered to be the most

toxic to mammals. Dialkyltin compounds, such as the parent compound of

dimethoxy(dipropyl)stannane, are generally less toxic than their trialkyltin counterparts but

can still pose health risks.

General Toxicity Profile of Organotins:
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Neurotoxicity: Some organotins are known to be potent neurotoxins.

Immunotoxicity: Certain organotin compounds can suppress the immune system.

Dermal and Respiratory Irritation: Many organotins are irritants to the skin, eyes, and

respiratory tract.

Handling Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

Handle with care to prevent hydrolysis from atmospheric moisture.

Due to the limited specific toxicological data for dimethoxy(dipropyl)stannane, it should be

handled with the same precautions as other potentially hazardous organotin compounds. A

comprehensive safety data sheet (SDS) should be consulted before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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